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Compound of Interest

Compound Name: Ketanserinol

Cat. No.: B1673594 Get Quote

Disposal procedures are dictated by the hazard profile of the chemical. Since a specific SDS

for Ketanserinol is not widely available, the hazard classification of its parent compound,

Ketanserin, is used as a primary reference.

Hazard Classification Description Source SDS Reference

Acute Oral Toxicity

Category 3 (H301: Toxic if

swallowed) or Category 4

(H302: Harmful if swallowed).

[1][2][3]

UN Number UN2811 [1]

Proper Shipping Name Toxic solids, organic, n.o.s. [1]

Environmental Hazard

Water Hazard Class 1 or 3:

Slightly to severely hazardous

for water. Do not allow to enter

sewers, surface, or ground

water.

[1][3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe segregation and disposal of

Ketanserinol waste in a laboratory setting.

1. Personal Protective Equipment (PPE)
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Always wear appropriate PPE when handling Ketanserinol, including a lab coat, safety

goggles with side shields, and chemical-resistant gloves.

2. Waste Segregation and Collection

Do Not Dispose in Regular Trash or Down the Drain: Due to its acute toxicity and

environmental hazards, Ketanserinol must not be disposed of in standard laboratory trash

or washed down the sewer system[1][4].

Designate a Hazardous Waste Container: Use a dedicated, leak-proof container that is

chemically compatible with Ketanserinol and any solvents used[5][6]. For solid waste, a

securely sealed polyethylene bag or container may be appropriate. For liquid waste, use a

screw-cap bottle.

Collect All Contaminated Materials: Segregate all waste streams contaminated with

Ketanserinol. This includes:

Unused or expired solid Ketanserinol.

Solutions containing Ketanserinol.

Contaminated consumables such as pipette tips, vials, gloves, and bench paper.

Rinsate from cleaning contaminated glassware. This rinsate must be collected as

hazardous waste[7].

3. Waste Container Labeling

Label Immediately: Clearly label the waste container as soon as the first item is added.

Required Information: The label must, at a minimum, include:

The words "Hazardous Waste".

The full chemical name: "Ketanserinol Waste".

An accurate list of all contents, including solvents and their approximate concentrations.
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The associated hazards (e.g., "Toxic").

The date accumulation started.

4. Storage of Waste

Secure and Segregated Storage: Store the sealed waste container in a designated satellite

accumulation area within the laboratory. This area should be under the control of laboratory

personnel and away from incompatible materials[6].

Secondary Containment: It is best practice to keep the primary waste container within a

larger, chemically resistant secondary container to prevent spills[5].

5. Arranging for Final Disposal

Contact Your EHS Department: When the waste container is full or has been in storage for

the maximum allowable time (e.g., 90 days in the U.S.), contact your institution's

Environmental Health & Safety (EHS) department to arrange for pickup[6][8].

Follow Institutional Procedures: Your EHS department will provide specific instructions for

pickup and will manage the final disposal, which is typically high-temperature incineration,

through a licensed hazardous waste vendor[8][9].

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Ketanserinol waste.
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Ketanserinol Disposal Workflow
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Caption: Decision workflow for handling Ketanserinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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